Cas no 596825-64-8 (1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-(3-methoxycyclohexyl)-)

• Product Name: 1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-(3-methoxycyclohexyl)-
• CAS No: 596825-64-8
• MF: C₁₂H₁₅ClN₄O
• MW: 266.726701021194
• CID: 337596
• PubChem ID: 71442759
• Update Time: 2025-04-19

1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-(3-methoxycyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-(3-methoxycyclohexyl)-
• 6-chloro-3-(3-methoxycyclohexyl)-[1,2,4]triazolo[4,3-b]pyridazine
• DTXSID80851618
• 596825-64-8
• 6-Chloro-3-(3-methoxycyclohexyl)[1,2,4]triazolo[4,3-b]pyridazine

• Inchi： 1S/C12H15ClN4O/c1-18-9-4-2-3-8(7-9)12-15-14-11-6-5-10(13)16-17(11)12/h5-6,8-9H,2-4,7H2,1H3
• InChI Key： NIKYMRPCKZRNPT-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NN=C(C3CCCC(C3)OC)N2N=1

Computed Properties

• Exact Mass: 266.09365
• Monoisotopic Mass: 266.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.31